3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . Imidazole has become an important synthon in the development of new drugs .Molecular Structure Analysis
The molecular structure of imidazole compounds generally consists of a five-membered ring, which includes two nitrogen atoms and three carbon atoms .Chemical Reactions Analysis
Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .Mechanism of Action
The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Future Directions
The broad range of chemical and biological properties of imidazole has made it a key component in the development of new drugs . Therefore, the future research directions in this field could involve the synthesis of new imidazole derivatives and the exploration of their potential therapeutic applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine involves the reaction of 2-cyclohexyl-1H-imidazole with 3-bromopropan-1-amine, followed by reduction of the resulting intermediate.", "Starting Materials": [ "2-cyclohexyl-1H-imidazole", "3-bromopropan-1-amine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-cyclohexyl-1H-imidazole in ethanol and add 3-bromopropan-1-amine. Heat the mixture at reflux for 24 hours.", "Step 2: Cool the reaction mixture and add sodium borohydride. Stir the mixture for 2 hours.", "Step 3: Add hydrochloric acid dropwise to the reaction mixture until the pH is acidic. Extract the product with ethyl acetate.", "Step 4: Wash the organic layer with water and dry over sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in ethanol and add sodium hydroxide. Heat the mixture at reflux for 2 hours.", "Step 7: Cool the reaction mixture and extract the product with ethyl acetate.", "Step 8: Wash the organic layer with water and dry over sodium sulfate.", "Step 9: Concentrate the organic layer under reduced pressure to obtain the final product, 3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine." ] } | |
CAS RN |
1368303-34-7 |
Product Name |
3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine |
Molecular Formula |
C12H21N3 |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
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